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Compound of Interest

Compound Name: 2,4-Dichloro-6-methylpyridine

Cat. No.: B183930 Get Quote

An In-depth Technical Guide to 2,4-Dichloro-6-
methylpyridine
This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of 2,4-Dichloro-6-methylpyridine, a significant intermediate in the development

of pharmaceuticals, agrochemicals, and dyes.[1][2] This document is intended for researchers,

scientists, and professionals in the field of drug development and organic synthesis.

Chemical Structure and IUPAC Name
The chemical structure of 2,4-Dichloro-6-methylpyridine is characterized by a pyridine ring

substituted with two chlorine atoms at positions 2 and 4, and a methyl group at position 6.

IUPAC Name: 2,4-dichloro-6-methylpyridine[1][2][3]

Synonyms: 2,4-dichloro-6-picoline[1][4]

Below is a two-dimensional representation of the chemical structure generated using the DOT

language.
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Chemical structure of 2,4-Dichloro-6-methylpyridine.

Physicochemical Data
A summary of the key physicochemical properties of 2,4-Dichloro-6-methylpyridine is

presented in the table below for easy reference and comparison.
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Property Value Reference

Molecular Formula C6H5Cl2N [1][2][3][4]

Molecular Weight 162.013 g/mol [1][4]

CAS Number 42779-56-6 [1][2][3]

InChI Key
WUGTXQVNSRFDNV-

UHFFFAOYSA-N
[1][2][3]

SMILES CC1=NC(=CC(=C1)Cl)Cl [1]

Appearance
White to Light Yellow Powder

(based on similar compounds)
[5][6]

Experimental Protocols: Synthesis
While specific experimental protocols for the synthesis of 2,4-Dichloro-6-methylpyridine are

not readily available in the provided search results, a common method for the chlorination of

pyridine derivatives involves the use of a chlorinating agent such as phosphorus oxychloride

(POCl3). A relevant example is the synthesis of the structurally similar compound, 2,4-dichloro-

6-methylpyrimidine, which is detailed below. This can serve as a foundational methodology for

the synthesis of 2,4-Dichloro-6-methylpyridine.

Synthesis of 2,4-Dichloro-6-methylpyrimidine (Analogous Compound)

This protocol describes the preparation of 2,4-dichloro-6-methylpyrimidine from 6-

methylpyrimidine-2,4-diol.

Materials:

6-methylpyrimidine-2,4-diol (500 mg, 3.97 mmol)

Phosphoryl chloride (4 mL)

Procedure:

6-methylpyrimidine-2,4-diol is reacted with phosphoryl chloride.
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The reaction mixture is heated.

Following the reaction, the product is isolated to yield 2,4-dichloro-6-methylpyrimidine as a

white solid.

This reaction typically results in a high yield, with one report indicating an 84% yield (540 mg of

product).[5]

Below is a workflow diagram illustrating a general synthesis process.

Start: 6-methylpyridine-2,4-diol

React with POCl₃

Heat

Isolate Product

End: 2,4-Dichloro-6-methylpyridine

Click to download full resolution via product page

Generalized synthesis workflow for dichloromethylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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